Cas no 914768-47-1 (2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)-)

• Product Name: 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)-
• CAS No: 914768-47-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6782771
• Update Time: 2025-06-09

2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)-

• Inchi： 1S/C15H19NO2/c17-14(18)15-8-6-13(7-9-15)11-16(15)10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,17,18)
• InChI Key： DUISRPLZEWWMPQ-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC(CC1)CN2CC1=CC=CC=C1

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 383.8±25.0 °C(Predicted)
• pka: 2.41±0.20(Predicted)

Additional information on 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)-

Introduction to 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)- (CAS No. 914768-47-1)

2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 914768-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative features a unique structural framework that has garnered attention for its potential applications in drug design and development. The compound’s molecular architecture combines a rigid bicyclic core with functional groups that enhance its pharmacological properties, making it a valuable candidate for further exploration in synthetic chemistry and biological studies.

The structural motif of 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)- consists of a bicyclic system with three rings—a cyclopropane ring fused to a seven-membered azabicyclo framework. This configuration imparts rigidity to the molecule, which is often desirable in drug candidates as it can improve binding affinity and metabolic stability. The presence of a carboxylic acid group at the 1-position and a phenylmethyl (benzyl) group at the 2-position further enhances the compound’s versatility, allowing for diverse modifications and functionalizations.

In recent years, there has been growing interest in the development of novel scaffolds for medicinal chemistry applications. The bicyclic amine core of CAS No. 914768-47-1 has been explored as a privileged structure in drug discovery, owing to its ability to mimic natural product architectures and exhibit favorable pharmacokinetic profiles. Researchers have leveraged this scaffold to design molecules with enhanced receptor binding affinity and reduced off-target effects.

One of the most compelling aspects of 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)- is its potential as a building block for more complex drug candidates. The carboxylic acid functionality can be readily incorporated into peptide mimetics or used as an anchor point for further derivatization via amide or ester linkages. Additionally, the phenylmethyl group provides a hydrophobic pocket that can interact with hydrophobic regions of biological targets, improving overall solubility and bioavailability.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual screening techniques have been employed to identify potential binding interactions between CAS No. 914768-47-1 and various biological targets, including enzymes and receptors implicated in human diseases. These studies have highlighted the compound’s potential as an inhibitor or modulator of key therapeutic pathways.

The synthesis of CAS No. 914768-47-1 presents an intriguing challenge due to its complex bicyclic structure. However, recent reports have described efficient synthetic routes that employ transition-metal-catalyzed reactions and innovative cyclization strategies to construct the desired framework in high yield and enantiopurity. These advances have opened up new avenues for accessing derivatives of this compound, facilitating further pharmacological investigation.

In the realm of medicinal biology, 2-Azabicyclo[2.2.2]octane-1-carboxylic acid, 2-(phenylmethyl)- has been investigated for its potential role in modulating neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to conditions such as epilepsy and neurodegeneration, although more extensive research is needed to fully elucidate their mechanisms of action.

The compound’s unique structural features also make it an attractive candidate for material science applications beyond traditional pharmaceuticals. Its rigid framework and functionalizable side chains could be exploited in the design of novel polymers or supramolecular assemblies with tailored properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 914768-47-1 are likely to play an increasingly important role in drug discovery pipelines. The combination of structural rigidity provided by the bicyclic system with functional groups that enhance bioactivity positions this molecule as a promising candidate for future clinical development.